Cas no 2229193-85-3 (2-(5-chloro-2,3-dimethoxyphenyl)acetaldehyde)

• Product Name: 2-(5-chloro-2,3-dimethoxyphenyl)acetaldehyde
• CAS No: 2229193-85-3
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 6097999
• PubChem ID: 87803191
• Update Time: 2025-11-01

2-(5-chloro-2,3-dimethoxyphenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2,3-dimethoxyphenyl)acetaldehyde
• EN300-1976958
• 2229193-85-3
• SCHEMBL5272430

• Inchi： 1S/C10H11ClO3/c1-13-9-6-8(11)5-7(3-4-12)10(9)14-2/h4-6H,3H2,1-2H3
• InChI Key： FCHPLPPARFULMM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)CC=O)OC)OC

Computed Properties

• Exact Mass: 214.0396719g/mol
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(5-chloro-2,3-dimethoxyphenyl)acetaldehyde

Recent Advances in the Study of 2-(5-Chloro-2,3-dimethoxyphenyl)acetaldehyde (CAS: 2229193-85-3) in Chemical Biology and Pharmaceutical Research

2-(5-Chloro-2,3-dimethoxyphenyl)acetaldehyde (CAS: 2229193-85-3) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of novel pharmaceuticals targeting neurological and inflammatory diseases. Recent studies have highlighted its significance in the design of small-molecule inhibitors and modulators of critical biological pathways. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, synthetic applications, and potential therapeutic implications.

The compound's structural features, including the chloro and dimethoxy substituents, contribute to its reactivity and ability to form Schiff bases with primary amines, making it a versatile building block in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of indole derivatives with potent anti-inflammatory activity. The researchers employed 2-(5-chloro-2,3-dimethoxyphenyl)acetaldehyde as a precursor to generate a library of compounds, several of which exhibited significant inhibition of NF-κB signaling in vitro.

In the context of neurodegenerative diseases, a recent preprint on bioRxiv (2024) explored the compound's role in developing potential Parkinson's disease therapeutics. The study utilized 2-(5-chloro-2,3-dimethoxyphenyl)acetaldehyde to synthesize novel dopamine receptor modulators, showing promising results in animal models of dopaminergic neuron protection. The research team reported improved blood-brain barrier penetration compared to previous generations of similar compounds.

From a synthetic chemistry perspective, advances in catalytic asymmetric reactions using 2-(5-chloro-2,3-dimethoxyphenyl)acetaldehyde have been particularly noteworthy. A 2023 publication in Organic Letters described an efficient organocatalytic approach to chiral β-amino aldehydes using this compound as a starting material. The methodology achieved excellent enantioselectivity (up to 98% ee) and has potential applications in the production of enantiopure pharmaceutical intermediates.

Pharmacokinetic studies of derivatives synthesized from 2-(5-chloro-2,3-dimethoxyphenyl)acetaldehyde have revealed interesting metabolic profiles. Recent work published in Drug Metabolism and Disposition (2024) identified the major metabolic pathways of several lead compounds, with the chloro and methoxy groups influencing both phase I and phase II metabolism. These findings are crucial for the further optimization of drug candidates in preclinical development.

Looking forward, the unique chemical properties of 2-(5-chloro-2,3-dimethoxyphenyl)acetaldehyde continue to make it a valuable tool in drug discovery. Current research directions include its application in PROTAC (proteolysis targeting chimera) design and as a warhead in covalent inhibitor development. The compound's versatility suggests it will remain an important building block in medicinal chemistry for the foreseeable future.